![molecular formula C16H23NO3S2 B3830567 tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate](/img/structure/B3830567.png)
tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate
Overview
Description
Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate is not fully understood. However, studies have shown that it has an inhibitory effect on the growth of cancer cells. It is believed to work by disrupting the cell cycle and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects. It has been shown to have an inhibitory effect on the growth of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. Moreover, it has been shown to have a protective effect on the liver and kidney.
Advantages and Limitations for Lab Experiments
One of the advantages of using tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate in lab experiments is its high purity and quality. It is also readily available and cost-effective. However, one of the limitations is that its mechanism of action is not fully understood, which limits its potential applications.
Future Directions
Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate has shown promising results in various studies. Future research can focus on understanding its mechanism of action and exploring its potential applications in different fields. Moreover, future studies can focus on the development of new synthesis methods and improving its efficacy and safety profile.
Scientific Research Applications
Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate has shown potential applications in various scientific research fields. It has been used as a reagent in the synthesis of different compounds. It has also been used as a potential therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
tert-butyl 2-[2-(4-methylphenoxy)ethylcarbamothioylsulfanyl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3S2/c1-12-5-7-13(8-6-12)19-10-9-17-15(21)22-11-14(18)20-16(2,3)4/h5-8H,9-11H2,1-4H3,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFUREYIPPTSFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCNC(=S)SCC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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